Cas no 823192-04-7 (4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-)

4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)- structure
823192-04-7 structure
Product name:4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-
CAS No:823192-04-7
MF:C16H16N2O2S
MW:300.37544
CID:695056
PubChem ID:71419472

4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-
    • 2-(4-methoxyphenyl)-3-pyridin-2-yl-1,3-thiazinan-4-one
    • DTXSID50838714
    • 823192-04-7
    • 2-(4-Methoxyphenyl)-3-(pyridin-2-yl)-1,3-thiazinan-4-one
    • Inchi: InChI=1S/C16H16N2O2S/c1-20-13-7-5-12(6-8-13)16-18(15(19)9-11-21-16)14-4-2-3-10-17-14/h2-8,10,16H,9,11H2,1H3
    • InChI Key: YYZSVIBYSCMKDD-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2N(C(=O)CCS2)C3=CC=CC=N3

Computed Properties

  • Exact Mass: 300.09324893g/mol
  • Monoisotopic Mass: 300.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.7Ų
  • XLogP3: 2.5

4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)- Related Literature

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